Cas no 7066-74-2 (5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one)
![5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one structure](https://www.kuujia.com/scimg/cas/7066-74-2x500.png)
7066-74-2 structure
Product name:5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
- 2-(furan-2-yl)-5-[[3-(3-methyl-4-phenylmethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
- DTXSID80414727
- 5-({3-[4-(Benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-(furan-2-yl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
- 7066-74-2
-
- Inchi: InChI=1S/C32H23N5O3S/c1-21-17-23(14-15-26(21)40-20-22-9-4-2-5-10-22)29-24(19-36(34-29)25-11-6-3-7-12-25)18-28-31(38)37-32(41-28)33-30(35-37)27-13-8-16-39-27/h2-19H,20H2,1H3
- InChI Key: ZDKPHXPHVZXGJS-UHFFFAOYSA-N
- SMILES: CC1=C(C=CC(=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=CO5)S3)C6=CC=CC=C6)OCC7=CC=CC=C7
Computed Properties
- Exact Mass: 557.15239
- Monoisotopic Mass: 557.15216
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 41
- Rotatable Bond Count: 7
- Complexity: 940
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 113
- XLogP3: 6.9
Experimental Properties
- Density: 1.37
- Boiling Point: 774.3°C at 760 mmHg
- Flash Point: 422.1°C
- Refractive Index: 1.718
- PSA: 87.97
5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one Related Literature
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Mei Zhou RSC Adv., 2016,6, 113322-113326
7066-74-2 (5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one) Related Products
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